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Compound of Interest

Compound Name: Dithioacetic acid

Cat. No.: B3054295 Get Quote

Introduction

Dithioacetic acid (CH₃CSSH), a sulfur analog of acetic acid, is an organosulfur compound of

interest in synthetic organic chemistry. While its history is not as extensively documented as its

monothio counterpart, thioacetic acid, its unique properties as a dithiocarboxylic acid make it a

subject of academic and research interest. This technical guide provides a comprehensive

overview of the available scientific information on dithioacetic acid, with a focus on its

synthesis, properties, and the underlying chemical principles.

Historical Context

Detailed historical records regarding the initial discovery and isolation of dithioacetic acid are

not readily available in the surveyed scientific literature. Dithiocarboxylic acids as a class of

compounds have been known and studied for their interesting reactivity, and it is likely that

dithioacetic acid was first synthesized and characterized as part of broader investigations into

this family of organosulfur compounds. The primary method for the synthesis of dithiocarboxylic

acids involves the reaction of Grignard reagents with carbon disulfide, a reaction analogous to

the carbonation of Grignard reagents to form carboxylic acids.

Physicochemical Properties

The known physicochemical properties of dithioacetic acid are summarized in the table below.

It is important to note that some of these values are predicted or estimated due to the

compound's instability.
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Property Value Reference

Molecular Formula C₂H₄S₂ [1][2]

Molar Mass 92.18 g/mol [1]

CAS Number 594-03-6 [2]

Density 1.240 g/cm³ (estimate) [1]

Boiling Point 89.8°C (rough estimate) [1]

pKa 2.07 ± 0.60 (Predicted) [1][2]

Refractive Index 1.5720 (estimate) [1]

Canonical SMILES CC(=S)S [2]

InChI Key
ZEUUVJSRINKECZ-

UHFFFAOYSA-N
[2]

Synthesis of Dithioacetic Acid

The most common and established method for the synthesis of dithiocarboxylic acids, including

dithioacetic acid, is the reaction of a Grignard reagent with carbon disulfide.[3] This reaction is

followed by an acidic workup to yield the final dithiocarboxylic acid.

Experimental Protocol: General Synthesis of Dithioacetic Acid

Disclaimer: A specific, detailed experimental protocol for the synthesis of dithioacetic acid was

not found in the surveyed literature. The following is a generalized procedure based on the

known reactivity of Grignard reagents with carbon disulfide.

Materials:

Methyl halide (e.g., methyl iodide or methyl bromide)

Magnesium turnings

Anhydrous diethyl ether or tetrahydrofuran (THF)
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Carbon disulfide (CS₂)

Hydrochloric acid (HCl), aqueous solution

Anhydrous sodium sulfate or magnesium sulfate

Procedure:

Preparation of the Grignard Reagent (Methylmagnesium Halide):

In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a nitrogen inlet, place magnesium turnings.

Add a small crystal of iodine to activate the magnesium.

Dissolve the methyl halide in anhydrous diethyl ether or THF and add it to the dropping

funnel.

Slowly add the methyl halide solution to the magnesium turnings with stirring. The reaction

is exothermic and should initiate spontaneously. If not, gentle heating may be required.

Once the reaction has started, continue the addition at a rate that maintains a gentle

reflux.

After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure

complete formation of the Grignard reagent.

Reaction with Carbon Disulfide:

Cool the Grignard reagent solution in an ice bath.

Slowly add a solution of carbon disulfide in anhydrous diethyl ether or THF from the

dropping funnel to the stirred Grignard reagent. A precipitate of the magnesium salt of

dithioacetic acid will form.[3]

After the addition is complete, allow the mixture to stir at room temperature for 1-2 hours.

Acidic Workup and Isolation:
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Pour the reaction mixture slowly onto a mixture of crushed ice and concentrated

hydrochloric acid with vigorous stirring. This will protonate the dithiocarboxylate salt to

form dithioacetic acid.[3]

Transfer the mixture to a separatory funnel and separate the organic layer.

Extract the aqueous layer with diethyl ether.

Combine the organic layers and wash with water and then with brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Remove the solvent by rotary evaporation. The crude dithioacetic acid can be purified by

distillation under reduced pressure, although its stability should be taken into

consideration.

Characterization

The characterization of dithioacetic acid would typically be performed using spectroscopic

methods such as:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR would be used to

confirm the structure of the molecule.

Gas Chromatography-Mass Spectrometry (GC-MS): This technique would be employed to

determine the purity of the compound and to confirm its molecular weight.

Due to the limited availability of specific experimental data, representative spectra for

dithioacetic acid are not provided here.

Logical Relationship: Synthesis of Dithioacetic Acid

The following diagram illustrates the two-step synthesis of dithioacetic acid from a methyl

halide.

Synthesis pathway of dithioacetic acid.

Conclusion
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Dithioacetic acid, while not as extensively studied as other carboxylic acid derivatives,

represents an interesting molecule within the field of organosulfur chemistry. Its synthesis via

the Grignard reaction with carbon disulfide provides a classic example of carbon-carbon bond

formation and functional group manipulation. The physicochemical data, though partly based

on estimations, provides a foundation for its further investigation and potential applications in

organic synthesis. Future research could focus on a more detailed characterization of its

properties and exploring its reactivity in various chemical transformations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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